Cas no 1025617-12-2 (N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline)

• Product Name: N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline
• CAS No: 1025617-12-2
• MF: C₁₆H₉BrF₆N₂O₄S
• MW: 519.213083028793
• MDL: MFCD00245377
• CID: 5214949
• Update Time: 2026-03-06

N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline

• MDL： MFCD00245377
• Inchi： 1S/C16H9BrF6N2O4S/c17-11-1-3-13(4-2-11)30(28,29)14(25(26)27)8-24-12-6-9(15(18,19)20)5-10(7-12)16(21,22)23/h1-8,24H/b14-8+
• InChI Key： BGRMPJYPWAZAGF-RIYZIHGNSA-N
• SMILES： C(=C/NC1C=C(C=C(C=1)C(F)(F)F)C(F)(F)F)(/[N+](=O)[O-])\S(=O)(=O)C1=CC=C(C=C1)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline

Recent Advances in the Study of N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline (CAS: 1025617-12-2)

The compound N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline (CAS: 1025617-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the trifluoromethyl groups and the nitroethenyl moiety in its structure contributes to its high reactivity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and interaction with target proteins.

One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline exhibits strong inhibitory effects against protein kinase C (PKC) isoforms, which are implicated in various cancers. The study utilized X-ray crystallography to reveal the precise molecular interactions between the compound and the PKC active site, providing a structural basis for its inhibitory activity.

In addition to its anticancer potential, recent investigations have explored its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its utility in treating chronic inflammatory diseases. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of immune responses.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline. Current efforts are focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into preclinical trials.

In conclusion, N-{(E)-2-[(4-bromophenyl)sulfonyl]-2-nitroethenyl}-3,5-bis(trifluoromethyl)aniline represents a versatile scaffold with significant therapeutic potential. Ongoing research is expected to further unravel its mechanisms of action and expand its applications in drug discovery. Future studies should prioritize in vivo validation and the development of derivative compounds with improved efficacy and safety profiles.